Cas no 2137541-44-5 (1-methyl-6-oxo-4-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-methyl-6-oxo-4-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2137541-44-5
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 6199819
• PubChem ID: 165478257
• Update Time: 2025-10-28

1-methyl-6-oxo-4-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-oxo-4-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• 2137541-44-5
• EN300-1077526

• Inchi： 1S/C11H9N3O3/c1-14-6-13-9(7-4-2-3-5-12-7)8(10(14)15)11(16)17/h2-6H,1H3,(H,16,17)
• InChI Key： NULMBUYFPLVJFE-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C2C=CC=CN=2)N=CN1C

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.9Ų

Additional information on 1-methyl-6-oxo-4-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid

Introduction to 1-methyl-6-oxo-4-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2137541-44-5)

1-methyl-6-oxo-4-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid, identified by the CAS number 2137541-44-5, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural and functional properties, which make it a valuable scaffold for the development of novel therapeutic agents. The compound belongs to the pyrimidine class, a family of nitrogen-containing heterocycles that are widely recognized for their biological activity and pharmaceutical relevance.

The molecular structure of 1-methyl-6-oxo-4-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid features a pyrimidine core substituted with a methyl group at the 1-position, an oxo group at the 6-position, and a pyridin-2-yl moiety at the 4-position. Additionally, the carboxylic acid functionality is present at the 5-position. This arrangement of substituents contributes to the compound's unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents due to their ability to interact with various biological targets. The presence of the pyridinyl group in 1-methyl-6-oxo-4-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid enhances its potential as a bioactive molecule. Pyridine derivatives are known for their role in modulating enzyme activity and receptor binding, which are crucial mechanisms in many therapeutic pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and infectious diseases. Current research indicates that pyrimidine-based compounds can exhibit anti-inflammatory and antimicrobial properties. The specific arrangement of functional groups in 1-methyl-6-oxo-4-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid suggests that it may interfere with key pathways involved in inflammation and infection, thereby serving as a lead compound for further drug development.

Recent studies have also explored the use of 1-methyl-6-oxo-4-(pyridin-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid as a starting material for synthesizing more complex derivatives. By modifying its structure, researchers aim to enhance its pharmacological activity and improve its pharmacokinetic profile. For instance, introducing additional functional groups or altering the substitution pattern could lead to compounds with improved efficacy and reduced side effects.

The synthesis of 1-methyl-6-oxo-4-(pyridin-2-y)-1,6-dihydropyrimidine -5-carbox ylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the desired molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to achieve enantiomerically pure compounds, which are often required for pharmaceutical applications.

The pharmacological evaluation of 1-methyl -6 -oxo -4 -(pyridin -2 - yl) - 1 , 6 - dihydrop yrimidine -5 - carbox ylic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central mediators of pain and inflammation, making them attractive targets for therapeutic intervention.

Furthermore, animal models have shown that 1-methyl -6 - oxo -4 -(pyridin -2 - yl) - 1 , 6 - dihydrop yrimidine -5 - carbox ylic acid exhibits significant anti-inflammatory effects comparable to existing drugs. Its mechanism of action appears to involve both central and peripheral pathways, suggesting broad therapeutic potential. These findings underscore the importance of this compound as a lead candidate for further development into a novel anti-inflammatory agent.

The safety profile of 1-methyl -6 - oxo -4 -(pyridin -2 - yl) - 1 , 6 - dihydrop yrimidine -5 carbox ylic acid is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile before human clinical trials can commence.

In conclusion, 1-methyl – 6 – oxo – 4 – (pyridin – 2 – yl) – 1 , 6 – dihydrop yrimidine – 5 – carbox ylic acid (CAS No. 2137541–44–5) is a structurally interesting and biologically active compound with significant potential in pharmaceutical applications. Its unique chemical properties make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full therapeutic potential, paving the way for future medical breakthroughs.